Cas no 2411224-10-5 (3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid)

• Product Name: 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid
• CAS No: 2411224-10-5
• MF: C₉H₁₂F₃N₃O₄
• MW: 283.20449256897
• CID: 5559373
• PubChem ID: 146082993
• Update Time: 2025-06-13

3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7547802
• 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid
• Z4302609515
• 2411224-10-5
• 3-(piperidin-4-yl)-1,2,4-oxadiazol-5-ol; trifluoroacetic acid

• Inchi： 1S/C7H11N3O2.C2HF3O2/c11-7-9-6(10-12-7)5-1-3-8-4-2-5;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10,11);(H,6,7)
• InChI Key： WSJJUAYOKWIQOZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(NC(C2CCNCC2)=N1)=O

Computed Properties

• Exact Mass: 283.07799036g/mol
• Monoisotopic Mass: 283.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid

Comprehensive Overview of 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid (CAS No. 2411224-10-5)

The compound 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid (CAS No. 2411224-10-5) is a unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound combines a piperidine moiety with an oxadiazolone scaffold, a structural feature known for its diverse biological activities. The presence of 2,2,2-trifluoroacetic acid further enhances its solubility and stability, making it a valuable candidate for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one has surged due to their potential applications in targeting various diseases. Researchers are particularly interested in its role as a bioactive scaffold for designing inhibitors of enzymes or receptors involved in inflammation, neurodegenerative disorders, and metabolic syndromes. The oxadiazolone ring, in particular, is a hotspot for medicinal chemists due to its ability to mimic peptide bonds and interact with biological targets.

One of the most frequently searched questions in scientific forums and databases is: "What are the synthetic routes for 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one?" The synthesis typically involves the condensation of piperidine-4-carboxylic acid derivatives with hydroxylamine, followed by cyclization to form the oxadiazolone ring. The addition of 2,2,2-trifluoroacetic acid is often employed to improve yield and purity. This process aligns with green chemistry principles, as it minimizes hazardous byproducts and maximizes efficiency.

The pharmacological potential of CAS No. 2411224-10-5 is another area of intense exploration. Recent studies suggest that derivatives of this compound exhibit promising activity as modulators of ion channels and G-protein-coupled receptors (GPCRs). These findings are particularly relevant in the context of current trends in precision medicine, where targeted therapies are gaining traction. For instance, the compound's ability to cross the blood-brain barrier makes it a candidate for treating central nervous system (CNS) disorders, a topic frequently discussed in neuroscience research.

From a structural perspective, the 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one core offers versatility for chemical modifications. Researchers often explore its structure-activity relationships (SAR) to optimize potency and selectivity. This approach is critical in addressing challenges like drug resistance, a hot topic in antimicrobial and anticancer research. The incorporation of trifluoroacetic acid further aids in tuning the compound's physicochemical properties, such as logP and pKa, which are essential for bioavailability.

In the realm of computational chemistry, CAS No. 2411224-10-5 has been the subject of molecular docking and dynamics simulations. These studies aim to predict its binding affinity for proteins implicated in diseases like diabetes and Alzheimer's. Such in silico analyses are increasingly popular among researchers seeking to accelerate drug discovery while reducing costs. The compound's oxadiazolone ring is often highlighted in these simulations for its hydrogen-bonding capabilities, a feature that enhances target engagement.

Another trending topic related to this compound is its potential role in sustainable agriculture. Preliminary studies indicate that derivatives of 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one may act as eco-friendly pesticides or plant growth regulators. This aligns with global efforts to reduce reliance on synthetic agrochemicals, a subject frequently searched by environmental scientists and agronomists.

In conclusion, 3-Piperidin-4-yl-4H-1,2,4-oxadiazol-5-one;2,2,2-trifluoroacetic acid (CAS No. 2411224-10-5) represents a multifaceted compound with broad applications in pharmaceuticals, agriculture, and materials science. Its unique heterocyclic architecture and bioactive properties make it a focal point for interdisciplinary research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.